Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate

• IUPAC Name: ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate
• InChI: InChI=1S/C14H17N3O3/c1-4-17(9-13(18)20-5-2)14(19)12-7-6-11(8-15)10(3)16-12/h6-7H,4-5,9H2,1-3H3
• InChI Key: XYZWJUAPVVAGHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)OCC)C(=O)C1=NC(=C(C=C1)C#N)C
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate, also known as ECA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECA is a derivative of pyridine and has been shown to exhibit a wide range of biological activities, including anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate is not fully understood. However, it is believed that Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. For example, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation.
Biochemical and Physiological Effects
Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to exhibit a wide range of biochemical and physiological effects. In animal models of inflammation and pain, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has also been shown to reduce the activity of COX-2, an enzyme that is involved in the production of these mediators. Additionally, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to reduce pain sensitivity in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate in lab experiments is its wide range of biological activities. Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer effects, making it a versatile compound for scientific research. Additionally, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate is relatively easy to synthesize, which makes it readily available for research purposes.
One of the limitations of using Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate in lab experiments is its potential toxicity. While Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to be relatively safe in animal models, its toxicity in humans is not fully understood. Additionally, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate may have off-target effects that could complicate its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate. One area of interest is the development of Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate derivatives that exhibit improved efficacy and safety profiles. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate and its potential use in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration route of Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate for various therapeutic applications.
Conclusion
In conclusion, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer effects, making it a versatile compound for scientific research. While there are limitations to its use in lab experiments, the future directions for research on Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate are promising, and further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate involves the condensation of ethyl 2-bromoacetate with 5-cyano-6-methyl-2-pyridinecarboxylic acid ethyl ester in the presence of triethylamine. The resulting product is then treated with ethylenediamine to yield Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate. The overall yield of this synthesis method is approximately 60%.

Scientific Research Applications

Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, Ethyl 2-[(5-cyano-6-methylpyridine-2-carbonyl)-ethylamino]acetate has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models of the disease.